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Compound of Interest

Compound Name: Ethyl acrylate

Cat. No.: B3431334 Get Quote

This guide provides a comprehensive technical overview of ethyl acrylate, a pivotal monomer

in polymer science and a versatile reagent in organic synthesis. Designed for researchers,

scientists, and professionals in drug development, this document delves into its formal

nomenclature, physicochemical properties, reactivity, and key applications, with a strong

emphasis on the scientific principles underpinning its use.

Part 1: Core Chemical Identity: Nomenclature and
Synonyms
The precise identification of a chemical compound is fundamental to scientific communication

and safety. Ethyl acrylate is known by several names, each with its own context and origin.

IUPAC Nomenclature
The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method

for naming chemical compounds. The official IUPAC name for ethyl acrylate is ethyl prop-2-

enoate.[1][2] This name is derived from its structure: it is the ethyl ester of prop-2-enoic acid

(commonly known as acrylic acid). The "prop-" indicates a three-carbon chain, "-en-" signifies

the double bond, and "-oate" denotes the ester functional group.

Common Names and Synonyms
While "ethyl prop-2-enoate" is the systematic name, the compound is most commonly referred

to as ethyl acrylate.[1] In industrial and laboratory settings, this is the accepted and prevalent
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term. It is also frequently identified by its synonym, acrylic acid ethyl ester.[1][3] A

comprehensive list of synonyms and identifiers is crucial for literature searches and regulatory

compliance.

Table 1: Synonyms and Key Identifiers for Ethyl Acrylate

Identifier Type Value Source

IUPAC Name ethyl prop-2-enoate PubChem[1], Veeprho[2]

Common Name Ethyl acrylate PubChem[1]

Synonym Acrylic acid ethyl ester PubChem[1], Ataman Kimya

Synonym 2-Propenoic acid, ethyl ester
PubChem[1], Fisher

Scientific[4]

Synonym Ethyl propenoate PubChem[1], Solventis[5]

CAS Number 140-88-5 ChemicalBook[6], PubChem[1]

EC Number 205-438-8 PubChem[1], TCI Chemicals[7]

UN Number 1917 PubChem[1]

Molecular Formula C₅H₈O₂ PubChem[1], Ataman Kimya

The relationship between these core identifiers is visualized below.
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Caption: Relationship between IUPAC name, common name, CAS number, and chemical

formula.

Part 2: Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is essential for its

application in experimental design, process scale-up, and safety assessments. Ethyl acrylate
is a clear, colorless, and volatile liquid with a characteristic sharp, acrid odor.[6]
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Table 2: Key Physicochemical Properties of Ethyl Acrylate

Property Value Source

Molecular Weight 100.12 g/mol PubChem[8], Solventis[5]

Appearance Clear, colorless liquid Ataman Kimya, Jamorin[9]

Odor Acrid, pungent
ChemicalBook[6], Ataman

Kimya

Density 0.922 g/cm³ at 20 °C Jamorin[9]

Boiling Point 99 °C (210 °F) ChemicalBook[6], Solventis[5]

Melting Point -71 °C (-96 °F) ChemicalBook[6], Solventis[5]

Flash Point 9 °C (closed cup) Ataman Kimya

Autoignition Temperature 383 °C (721 °F) PubChem[8]

Solubility in Water 1.5 g/100 mL (slightly soluble)
Wikipedia[10],

ChemicalBook[6]

Solubility in Organic Solvents
Completely soluble in alcohols,

ethers
Ataman Kimya, Solventis[5]

Vapor Pressure 39 mbar at 20°C Jamorin[9]

log Pow (Octanol/Water) 1.18 Fisher Scientific[4]

Part 3: Synthesis and Reactivity
Ethyl acrylate's utility stems from its high reactivity, which is dominated by the chemistry of its

carbon-carbon double bond and its ester functional group.

Industrial Synthesis
The predominant industrial method for producing ethyl acrylate is the acid-catalyzed

esterification of acrylic acid with ethanol.[10][11] This reaction is a classic Fischer esterification

where a carboxylic acid and an alcohol react in the presence of an acid catalyst to form an
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ester and water. Other manufacturing routes include reactions involving acetylene, carbon

monoxide, and ethanol (Reppe reaction) or from acrylonitrile and ethanol.[5][10][12]

Reactivity and Polymerization
Ethyl acrylate is highly prone to polymerization, a reaction that can be initiated by heat, light,

or peroxides.[1][6] This process can be rapid and highly exothermic, potentially leading to

violent container rupture if not controlled.[8] For this reason, commercial preparations are

stabilized with inhibitors such as hydroquinone (HQ) or the monomethyl ether of hydroquinone

(MEHQ).[5][10]

The molecule's vinyl group (C=C) readily participates in free-radical polymerization. It can be

homopolymerized to form poly(ethyl acrylate) or copolymerized with a wide array of other

monomers, including other acrylates, methacrylates, styrene, vinyl acetate, and vinyl chloride.

[9] This versatility allows for the synthesis of polymers with tailored properties, such as varying

degrees of hardness, flexibility, and tack.[11] The ester group, meanwhile, provides a site for

other chemical reactions and contributes to the polymer's polarity and adhesive properties.

Experimental Protocol: Self-Initiated Thermal Bulk
Polymerization
This protocol describes a conceptual laboratory-scale procedure for the self-initiated thermal

polymerization of ethyl acrylate, a method studied at elevated temperatures.[13]

Causality: This experiment relies on the principle that at sufficiently high temperatures (e.g.,

140-220 °C), ethyl acrylate can generate its own free radicals to initiate polymerization without

the need for an external chemical initiator.[13] This process is relevant for understanding

polymer behavior under extreme processing conditions and for producing polymers with

specific molecular architectures.[14]

Methodology:

Inhibitor Removal: Prior to polymerization, the stabilizing inhibitor (e.g., MEHQ) must be

removed from the ethyl acrylate monomer. This is typically achieved by washing the

monomer with an aqueous alkali solution (e.g., 5% NaOH) in a separatory funnel, followed
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by washing with deionized water until neutral, and finally drying with an anhydrous salt (e.g.,

MgSO₄).

Reactor Setup: A multi-neck, round-bottom flask is equipped with a mechanical stirrer, a

reflux condenser, a thermometer, and a nitrogen inlet/outlet. The setup must allow for precise

temperature control and maintenance of an inert atmosphere.

Inerting the System: The system is purged with an inert gas, such as nitrogen or argon, for at

least 30 minutes to remove oxygen, which can inhibit free-radical polymerization.

Reaction Initiation: The purified ethyl acrylate is charged into the reaction flask. The flask is

then immersed in a preheated oil bath set to the desired reaction temperature (e.g., 180 °C).

[13]

Polymerization: The reaction is allowed to proceed under continuous stirring and a gentle

nitrogen blanket. The viscosity of the solution will increase as the polymerization progresses.

Samples may be withdrawn periodically to monitor monomer conversion via techniques like

gravimetry or gas chromatography (GC).

Termination and Isolation: After the desired reaction time, the polymerization is quenched by

rapidly cooling the flask in an ice bath. The resulting polymer, poly(ethyl acrylate), is a

highly viscous liquid or a rubbery solid.[15] It can be isolated by precipitation in a non-solvent

like methanol, followed by filtration and drying under vacuum.

Characterization (Self-Validation): The integrity of the experiment is validated by

characterizing the resulting polymer. Molecular weight and molecular weight distribution can

be determined using Gel Permeation Chromatography (GPC). The polymer's thermal

properties, such as the glass transition temperature (Tg), can be measured using Differential

Scanning Calorimetry (DSC). The Tg for poly(ethyl acrylate) is very low, around -24 °C,

making it a sticky, rubbery polymer at room temperature.[15]

Visualization of Free-Radical Polymerization
The fundamental steps of free-radical polymerization are initiation, propagation, and

termination.
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Caption: A simplified workflow of free-radical polymerization of ethyl acrylate.

Part 4: Applications in Research and Drug
Development
Ethyl acrylate is a commodity monomer with broad applications, primarily in the production of

polymers.[5] Its specific properties also make it a valuable reagent in the synthesis of fine

chemicals and pharmaceuticals.
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Polymer and Copolymer Production
The vast majority of ethyl acrylate is used as a comonomer in the production of emulsion-

based polymers.[5]

Paints and Coatings: Acrylic emulsion polymers containing ethyl acrylate are major

components of latex paints, valued for their durability, flexibility, and weather resistance.[1]

[16]

Adhesives: It is a key building block for acrylic pressure-sensitive adhesives (PSAs), used in

tapes and labels.[11]

Textile and Leather Finishing: Copolymers are used to coat textiles, paper, and leather,

providing properties like softness, durability, and water resistance.[16][17]

Plastics and Rubber: It is used to produce various plastics, rubbers, and even denture

materials.[10]

Role in Pharmaceutical Synthesis
In drug development and organic synthesis, ethyl acrylate serves as a versatile intermediate.

[6][10]

Michael Acceptor: As an α,β-unsaturated ester, it is an excellent Michael acceptor. This

reactivity is leveraged in the synthesis of various pharmaceutical intermediates where a

nucleophile is added to the carbon-carbon double bond.[10]

Pharmaceutical Intermediates: It has been used as a reagent in the synthesis of drugs such

as the hypnotic glutethimide and the vasodilator vincamine.[10]

Specialty Copolymers: Copolymers of ethyl acrylate with other monomers like methacrylic

acid are used to create functional polymers for drug delivery. For example, the Eudragit®

family of polymers, used for enteric coatings on tablets, often contains acrylate and

methacrylate esters to control the pH-dependent release of active pharmaceutical

ingredients (APIs).[10]

Part 5: Safety and Handling
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Ethyl acrylate is a hazardous chemical that requires strict safety protocols.

Hazards: It is a highly flammable liquid and vapor.[18] The vapors can form explosive

mixtures with air and may travel to an ignition source and flash back.[4] It is harmful if

swallowed, inhaled, or absorbed through the skin.[4][7][19] It causes skin and serious eye

irritation and may cause an allergic skin reaction and respiratory irritation.[4][19] It is also

classified as possibly carcinogenic to humans.[5]

Handling: Work should be conducted in a well-ventilated area or a fume hood, using

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.[18] All ignition sources must be eliminated from the handling area.

[18] Containers should be grounded to prevent static discharge.[19]

Storage: Ethyl acrylate must be stored in a cool, dry, well-ventilated area away from direct

sunlight, heat, and incompatible materials like oxidizing agents.[5] Crucially, the presence

and concentration of a polymerization inhibitor must be maintained during storage to prevent

spontaneous and hazardous polymerization.[1][5] The level of dissolved oxygen should also

be replenished for long-term storage, as it is often part of the inhibition system.[9]

Conclusion
Ethyl acrylate, systematically named ethyl prop-2-enoate, is a cornerstone of the polymer

industry and a valuable tool for synthetic chemists. Its dual reactivity, stemming from its vinyl

and ester functionalities, allows for the creation of a vast range of materials with finely tuned

properties. For researchers and professionals, a deep understanding of its nomenclature,

physicochemical characteristics, reactivity, and handling requirements is paramount for its safe

and effective use in developing new materials, from everyday coatings to advanced

pharmaceutical delivery systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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